Cas no 1257861-04-3 (ethyl 5-bromo-4-methyl-1H-pyrazole-3-carboxylate)

• Product Name: ethyl 5-bromo-4-methyl-1H-pyrazole-3-carboxylate
• CAS No: 1257861-04-3
• MF: C₇H₉BrN₂O₂
• MW: 233.062560796738
• MDL: MFCD20921911
• CID: 1026632
• PubChem ID: 45790711
• Update Time: 2025-09-23

ethyl 5-bromo-4-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-4-methyl-1H-pyrazole-5-carboxylate
• ethyl 5-bromo-4-methyl-1H-pyrazole-3-carboxylate
• CS-W006703
• AM20080197
• DTXSID40672326
• ethyl5-bromo-4-methyl-1Hpyrazole-3-carboxylate
• Ethyl3-bromo-4-methyl-1H-pyrazole-5-carboxylate
• AKOS005256278
• 1H-Pyrazole-3-carboxylic acid, 5-bromo-4-methyl-, ethyl ester
• SCHEMBL23757849
• AKOS015999845
• 5-Bromo-4-methyl-2H-pyrazole-3-carboxylic acid ethyl ester
• FS-3591
• Ethyl-5-bromo-4-methyl-1H-pyrazole-3-carboxylate
• 1257861-04-3
• MFCD12546961
• A23950
• EN300-304697
• AU-004/43508118

• MDL： MFCD20921911
• Inchi： 1S/C7H9BrN2O2/c1-3-12-7(11)5-4(2)6(8)10-9-5/h3H2,1-2H3,(H,9,10)
• InChI Key： NTESQBJRJKBHKE-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C(C(=O)OCC)=NN1

Computed Properties

• Exact Mass: 231.98474g/mol
• Monoisotopic Mass: 231.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55Ų

ethyl 5-bromo-4-methyl-1H-pyrazole-3-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives